Cas no 96681-54-8 (14beta-Hydroxygelsedine)

• Product Name: 14beta-Hydroxygelsedine
• CAS No: 96681-54-8
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 808528
• PubChem ID: 126023
• Update Time: 2024-03-01

14beta-Hydroxygelsedine Chemical and Physical Properties

Names and Identifiers

• Gelsedine, 14-hydroxy-(9CI)
• 14-hydroxygelsedine
• 14beta-Hydroxygelsedine
• Gelsedine, 14-hydroxy-
• 2'-Ethyl-9'-hydroxy-1-methoxy-2',3',3'a,4',8',8'a-hexahydro-1'H,6'H-spiro[indole-3,7'-[3,6]methanooxepino[4,3-b]pyrrol]-2(1H)-one
• Spiro(3H-indole-3,7'(6'H)-(3,6)methano(1H)oxepino(4,3-b)pyrrol)-2(1H)-one, 2'-ethyl-2',3',3'a,4',8',8'a-hexahydro-9'-hydroxy-1-methoxy-, (2'R,3S,3'S,3'aS,6'S,8'aS,9'R)-
• DTXSID40905545
• 6-ethyl-11-hydroxy-1'-methoxyspiro[10-oxa-5-azatricyclo[5.3.1.04,8]undecane-2,3'-indole]-2'-one
• 14-hydroxy-gelsedine
• 96681-54-8
• 100482-87-9

• Inchi： 1S/C19H24N2O4/c1-3-12-15-10-9-25-17(16(15)22)19(8-13(10)20-12)11-6-4-5-7-14(11)21(24-2)18(19)23/h4-7,10,12-13,15-17,20,22H,3,8-9H2,1-2H3
• InChI Key： VUCHHGHARFHJBQ-UHFFFAOYSA-N
• SMILES： O1CC2C3CC4(C(N(C5C=CC=CC4=5)OC)=O)C1C(C2C(CC)N3)O

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 572
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71
• XLogP3: 0.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids Gelsemium alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Gelsemium alkaloids